Formic acid (ammonium salt) Formic acid (ammonium salt) Ammonium formate is a white solid with a weak odor of ammonia. Sinks and mixes slowly with water. (USCG, 1999)
Ammonium formate is the ammonium salt of formic acid. It has a role as a buffer. It derives from a formic acid.
Brand Name: Vulcanchem
CAS No.: 540-69-2
VCID: VC0103936
InChI: InChI=1S/CH2O2.H3N/c2-1-3;/h1H,(H,2,3);1H3
SMILES: C(=O)[O-].[NH4+]
Molecular Formula: HCOONH4
CH5NO2
Molecular Weight: 63.056 g/mol

Formic acid (ammonium salt)

CAS No.: 540-69-2

Reference Standards

VCID: VC0103936

Molecular Formula: HCOONH4
CH5NO2

Molecular Weight: 63.056 g/mol

Formic acid (ammonium salt) - 540-69-2

CAS No. 540-69-2
Product Name Formic acid (ammonium salt)
Molecular Formula HCOONH4
CH5NO2
Molecular Weight 63.056 g/mol
IUPAC Name azanium;formate
Standard InChI InChI=1S/CH2O2.H3N/c2-1-3;/h1H,(H,2,3);1H3
Standard InChIKey VZTDIZULWFCMLS-UHFFFAOYSA-N
SMILES C(=O)[O-].[NH4+]
Canonical SMILES C(=O)[O-].[NH4+]
Boiling Point 180 °C DECOMP
Colorform WHITE MONOCLINIC CRYSTALS
Density 1.28 at 77 °F (USCG, 1999)
1.280
Melting Point 241 °F (USCG, 1999)
116.0 °C
116 °C
Physical Description Ammonium formate is a white solid with a weak odor of ammonia. Sinks and mixes slowly with water. (USCG, 1999)
Liquid
Description Ammonium formate is a white solid with a weak odor of ammonia. Sinks and mixes slowly with water. (USCG, 1999)
Ammonium formate is the ammonium salt of formic acid. It has a role as a buffer. It derives from a formic acid.
Related CAS 64-18-6 (Parent)
Solubility IN WATER: 102 G/100 CC @ 0 °C, 531 G/100 CC @ 80 °C; SOL IN ETHER, AMMONIA
Synonyms aluminum formate
ammonium formate
ammonium tetraformate
calcium formate
chromic formate
cobalt(II) formate dihydrate
cobaltous formate
cupric formate
formate
formic acid
formic acid, 14C-labeled
formic acid, aluminum salt
formic acid, ammonium (2:1) salt
formic acid, ammonium (4:1) salt
formic acid, ammonium salt
formic acid, cadmium salt
formic acid, calcium salt
formic acid, cesium salt
formic acid, cobalt (+2) salt
formic acid, copper (+2) salt
formic acid, copper salt
formic acid, copper, ammonium salt
formic acid, copper, nickel salt
formic acid, cromium (+3) salt
formic acid, cromium (+3), sodium (4:1:1) salt
formic acid, lead (+2) salt
formic acid, lead salt
formic acid, lithium salt
formic acid, magnesium salt
formic acid, nickel (+2) salt
formic acid, nickel salt
formic acid, potassium salt
formic acid, rubidium salt
formic acid, sodium salt
formic acid, sodium salt, 13C-labeled
formic acid, sodium salt, 14C-labeled
formic acid, strontium salt
formic acid, thallium (+1) salt
formic acid, zinc salt
lead formate
lithium formate
magnesium formate
methanoic acid
nickel formate
nickel formate dihydrate
potassium formate
sodium formate
strontium formate
zinc formate
PubChem Compound 2723923
Last Modified Nov 11 2021
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